molecular formula C8H6Cl3N3S B1644795 5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine hydrochloride CAS No. 1049735-72-9

5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine hydrochloride

Cat. No. B1644795
CAS RN: 1049735-72-9
M. Wt: 282.6 g/mol
InChI Key: KAVFGJODKMTZEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine hydrochloride, also known as 5-DCPT, is a synthetic compound that has been studied for its potential therapeutic and laboratory applications. It is an analogue of the neurotransmitter serotonin and is being investigated for its potential to modulate serotonin receptors. 5-DCPT has been studied for its potential to act as an antidepressant, anxiolytic, and antipsychotic agent. In addition, it has been studied for its potential to act as a lab reagent for various biochemical and physiological experiments.

Scientific Research Applications

Antimicrobial Applications

Research on derivatives of 5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine has shown promising antimicrobial properties. For instance, the synthesis and characterization of metal chelates of related thiadiazol compounds demonstrated significant antimicrobial activity, highlighting their potential as a basis for developing new antimicrobial agents (Patel & Singh, 2009). Another study focused on the synthesis of formazans from Mannich base of related thiadiazol derivatives, which exhibited moderate antimicrobial properties against various bacterial and fungal strains (Sah et al., 2014).

Structural and Theoretical Analysis

The structural and molecular analysis of related thiadiazol compounds has been extensively studied. A comparison between observed and DFT calculations on the structure of a closely related compound provided insights into its geometry, electronic properties, and potential non-linear optical (NLO) applications due to its significant hyperpolarizability (Kerru et al., 2019).

Synthesis Methodologies

Studies have also explored efficient synthesis methods for thiadiazol derivatives. One approach reported the ultrasound-mediated one-pot synthesis of novel thiadiazolo[3,2-α]pyrimidine-6-carbonitrile derivatives, demonstrating their potential as anticancer agents (Tiwari et al., 2016). Another study described the synthesis of 2-(5-(2-chlorophenyl)-2-furoylamido)-5-aryloxymethyl-1,3,4-thiadiazoles under microwave irradiation, showcasing an efficient method for producing these compounds (Li et al., 2001).

Potential Therapeutic Applications

Research into the therapeutic applications of thiadiazol derivatives has revealed their potential in treating various diseases. For example, the synthesis and pharmacological evaluation of several bis-heterocyclic derivatives showed antimicrobial, anti-inflammatory, analgesic, and ulcerogenic properties, indicating their potential in drug development (Kumar & Panwar, 2015).

properties

IUPAC Name

5-(3,4-dichlorophenyl)-1,3,4-thiadiazol-2-amine;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5Cl2N3S.ClH/c9-5-2-1-4(3-6(5)10)7-12-13-8(11)14-7;/h1-3H,(H2,11,13);1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KAVFGJODKMTZEA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C2=NN=C(S2)N)Cl)Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6Cl3N3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

282.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine hydrochloride

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine hydrochloride
Reactant of Route 2
Reactant of Route 2
5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine hydrochloride
Reactant of Route 3
Reactant of Route 3
5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine hydrochloride
Reactant of Route 4
5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine hydrochloride
Reactant of Route 5
5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine hydrochloride
Reactant of Route 6
5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.